2-[1-(Methylsulfonyl)-2-piperidinyl]ethanamine

• Molecular Formula: C8H18N2O2S
• Molecular Weight: 206.31 g/mol
• IUPAC Name: 2-(1-methylsulfonylpiperidin-2-yl)ethanamine
• InChI: InChI=1S/C8H18N2O2S/c1-13(11,12)10-7-3-2-4-8(10)5-6-9/h8H,2-7,9H2,1H3
• InChI Key: HLTVSFGMPXNJBO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCCC1CCN

Description

2-[1-(Methylsulfonyl)-2-piperidinyl]ethanamine (CAS 1018307-27-1) is a piperidine-derived compound featuring a methylsulfonyl group at the 1-position and an ethanamine moiety at the 2-position of the piperidine ring. Its molecular formula is C₈H₁₆N₂O₂S (free base), with a molecular weight of 242.77 g/mol for the hydrochloride salt . This compound is utilized in pharmaceutical research, particularly in enzyme inhibition studies and as a precursor for bioactive molecules .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural, physicochemical, and functional differences between 2-[1-(Methylsulfonyl)-2-piperidinyl]ethanamine and related compounds:

Compound Name	Molecular Formula	Key Structural Features	Pharmacological Activity	Regulatory Status	References
2-[1-(Methylsulfonyl)-2-piperidinyl]ethanamine	C₈H₁₆N₂O₂S	1-Methylsulfonyl, 2-ethylamine on piperidine	Enzyme substrate (e.g., amine transaminases); potential P-gp inhibition	Not listed as controlled
2-[1-(Methylsulfonyl)piperidin-3-yl]ethanamine	C₈H₁₆N₂O₂S	1-Methylsulfonyl, 3-ethylamine on piperidine	Unknown (structural analog likely used in enzyme studies)	Not listed as controlled
[1-(Methylsulfonyl)piperidin-3-yl]methylamine	C₇H₁₄N₂O₂S	1-Methylsulfonyl, 3-methylamine on piperidine	Intermediate in drug synthesis; shorter chain may reduce membrane permeability	Not listed as controlled
2-(Methylsulfonyl)ethanamine	C₃H₉NO₂S	Linear ethanamine with methylsulfonyl group	Building block for sulfonamide drugs; lower molecular weight enhances solubility	Not controlled
1-(3-Ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethanamine	C₁₂H₁₇NO₄S	Aromatic substituents on ethanamine backbone	Key intermediate for apremilast (anti-inflammatory drug); substrate for kinetic resolution	Not controlled
2-(1-Benzylpiperidin-4-yl)ethanamine	C₁₄H₂₂N₂	Benzyl group at piperidine 1-position	Potential CNS activity due to benzyl moiety; used in receptor-binding studies	Not controlled
2C-E (2-(2,5-Dimethoxy-4-ethylphenyl)ethanamine)	C₁₂H₁₉NO₂	Phenethylamine with dimethoxy and ethyl substituents	Serotonergic hallucinogen; high affinity for 5-HT₂A receptors	Schedule I (DEA)

Structural and Functional Insights

• Piperidine vs. This structural feature is critical for interactions with enzymes such as amine transaminases .
• Aromatic vs. Aliphatic Moieties : Compounds like 1-(3-Ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethanamine exhibit enhanced bioactivity in anti-inflammatory applications due to aromatic substituents, contrasting with the purely aliphatic target compound .

Pharmacological and Regulatory Considerations

• Enzyme Interactions : The methylsulfonyl group in 2-[1-(Methylsulfonyl)-2-piperidinyl]ethanamine may confer resistance to metabolic degradation, similar to thioxanthone-derived P-glycoprotein (P-gp) inhibitors like compound 15 (), which showed potent rhodamine-123 accumulation in resistant cell lines .
• Regulatory Status: Unlike phenethylamine analogs (e.g., 2C-E, 2C-D), which are Schedule I controlled substances due to hallucinogenic properties, the target compound lacks aromatic substituents linked to serotonin receptor activation, avoiding regulatory restrictions .

Preparation Methods

Direct Sulfonylation Followed by Side-Chain Functionalization

A widely adopted strategy involves the sequential introduction of the methylsulfonyl group and the ethylamine side chain. Starting with piperidine, the nitrogen at position 1 is first sulfonylated using methylsulfonyl chloride (MeSO$$2$$Cl) in the presence of triethylamine (Et$$3$$N) to form 1-(methylsulfonyl)piperidine. Subsequent functionalization at the 2-position is achieved via bromination using reagents such as $$N$$-bromosuccinimide (NBS), yielding 2-bromo-1-(methylsulfonyl)piperidine. This intermediate undergoes cyanation with zinc cyanide (ZnCN) to introduce a nitrile group, which is then reduced to the primary amine using lithium aluminum hydride (LiAlH$$_4$$) or catalytic hydrogenation.

Key Advantages :

• High regioselectivity due to the directing effect of the sulfonyl group.
• Compatibility with industrial-scale batch reactors.

Challenges :

• Bromination may yield positional isomers, necessitating chromatographic purification.
• Nitrile reduction requires stringent anhydrous conditions to prevent side reactions.

Reductive Amination of Piperidinone Derivatives

An alternative route employs reductive amination to install the ethylamine side chain. Starting with 2-piperidinone, condensation with glyoxylic acid under acidic conditions generates an imine intermediate. Catalytic hydrogenation using palladium on carbon (Pd/C) or sodium cyanoborohydride (NaBH$$3$$CN) reduces the imine to the corresponding amine, yielding 2-(aminomethyl)piperidine. Subsequent sulfonylation with MeSO$$2$$Cl in dichloromethane (DCM) furnishes the target compound.

Optimization Insights :

• Elevated temperatures (60–80°C) improve imine formation kinetics.
• Use of Et$$_3$$N as a proton scavenger enhances sulfonylation efficiency.

Resolution of Stereoisomers and Chiral Purity

While the core structure of 2-[1-(methylsulfonyl)-2-piperidinyl]ethanamine lacks inherent chirality, synthetic intermediates may exhibit stereochemical complexity. For instance, if the ethylamine side chain is introduced via asymmetric synthesis, resolution techniques become critical. A method adapted from the resolution of 2-(3-ethoxy-4-methoxyphenyl)-1-(methylsulfonyl)ethanamine involves diastereomeric salt formation with $$N$$-acetyl-L-leucine in methanol. Recrystallization at controlled temperatures (25–30°C) enriches the desired enantiomer to >98% enantiomeric excess (ee), as validated by chiral HPLC.

Industrial-Scale Production Considerations

Continuous Flow Reactor Systems

Modern industrial protocols favor continuous flow reactors over traditional batch processes for sulfonylation and amination steps. These systems minimize thermal gradients, reduce reaction times by 40–60%, and improve yields by 15–20% compared to batch methods. For example, sulfonylation of piperidine in a flow reactor achieves 95% conversion within 10 minutes, whereas batch reactions require 2 hours for comparable yields.

Solvent and Catalyst Recycling

Methanol and DCM are commonly recycled via fractional distillation, reducing raw material costs by 30%. Heterogeneous catalysts such as immobilized triethylamine on silica gel enable facile recovery and reuse across multiple batches.

Analytical Characterization and Quality Control

Spectroscopic Methods

• Nuclear Magnetic Resonance (NMR) : $$^1$$H NMR (400 MHz, CDCl$$_3$$) reveals distinct signals for the methylsulfonyl group ($$\delta$$ 3.05 ppm, singlet) and ethylamine protons ($$\delta$$ 2.65–2.80 ppm, multiplet).
• Mass Spectrometry (MS) : Electrospray ionization (ESI-MS) confirms the molecular ion peak at $$m/z$$ 221.1 [M+H]$$^+$$.

Chromatographic Purity Assessment

Reverse-phase HPLC with a C18 column (acetonitrile/water gradient) resolves synthetic impurities to <0.1%. Chiral columns (e.g., Chiralpak AD-H) validate enantiomeric purity for resolved intermediates.